Cas no 2097935-49-2 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2097935-49-2
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 5474046
• PubChem ID: 126850402
• Update Time: 2025-05-20

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032456359
• F6192-0578
• N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
• 2097935-49-2

• Inchi： 1S/C18H15NO4S/c20-18(12-5-6-15-16(9-12)23-11-22-15)19-10-13(14-3-1-7-21-14)17-4-2-8-24-17/h1-9,13H,10-11H2,(H,19,20)
• InChI Key： XHVIYAMOZPXSPG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)CNC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.9Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2097935-49-2)

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 2097935-49-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of heterocyclic aromatic systems, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates key pharmacophoric elements, including furan, thiophene, and benzodioxole moieties, which collectively contribute to its unique chemical and biological properties.

The benzodioxole moiety, also known as 1,3-benzodioxole or oxetane derivative, is a prominent structural feature in many bioactive compounds. It is renowned for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. In the context of drug discovery, the benzodioxole scaffold has been extensively explored for its potential in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. The incorporation of this moiety into N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide suggests that the compound may exhibit similar pharmacological effects.

The presence of both furan and thiophene rings in the structure of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide adds another layer of complexity and functionality. These heterocyclic systems are known for their ability to engage in multiple non-covalent interactions with biological macromolecules, such as hydrogen bonding, π-stacking, and hydrophobic interactions. Such interactions are crucial for the binding affinity and specificity of drug molecules. The combination of these heterocycles in a single entity may enhance the compound's ability to interact with target proteins or enzymes, potentially leading to more potent and selective therapeutic effects.

In recent years, there has been a growing interest in the development of multifunctional drug candidates that can address multiple targets or pathways simultaneously. N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide, with its intricate structural design, may fit into this category. The dual presence of furan strong>- and < strong thiophene strong>-based pharmacophores could enable the compound to modulate multiple biological processes or interact with different types of targets. This characteristic is particularly valuable in the treatment of complex diseases that involve multiple pathological mechanisms.

The carboxamide functional group at the 5-position of the benzodioxole ring is another critical feature that influences the compound's chemical behavior and biological activity. Carboxamides are well-known for their role as bioisosteres in drug design, often used to replace carboxylic acid groups due to their similar hydrogen bonding capabilities but with improved metabolic stability. In N-[2-(< strong >furan strong >)-)ethyl]-< strong >benzodioxole strong > carboxamide, this functional group may contribute to the compound's solubility profile and interaction with biological targets.

The synthesis and characterization of N-[2-(< strong >furan strong >)-)ethyl]-benzodioxole

In terms of pharmaceutical applications, N-[2-(furan - ) - 20 ( thien - ) ethyl ] - 12 H - 13 benzodioxol - 5 - carboxamide

The molecular interactions between N-[furan - ) - thien - ) ethyl ] - benzo

The role of computational chemistry in studying N-[furan - ) thien - ) ethyl ] - benzo

Evaluation studies have also focused on assessing the metabolic stability , solubility , and pharmacokinetic profile of N-[furan - ) thien - ) ethyl ] - benzo

The future directions for research on N-[furan - ) thien - ) ethyl ] - benzo